Cas no 88349-88-6 (Cloquintocet)

Cloquintocet is a safener used in agricultural chemistry to protect cereal crops, particularly wheat and barley, from herbicide-induced phytotoxicity. It functions by enhancing the crop's metabolic detoxification pathways, thereby reducing damage caused by herbicides such as fenoxaprop-P-ethyl. Cloquintocet is often formulated as an ester (e.g., cloquintocet-mexyl) to improve stability and absorption. Its key advantages include selective action, which safeguards crops without compromising herbicide efficacy against weeds, and compatibility with integrated pest management systems. The compound is valued for its ability to broaden the application window of herbicides while maintaining crop yield and quality. Its use is well-documented in temperate cereal-growing regions.
Cloquintocet structure
Cloquintocet structure
Product Name:Cloquintocet
CAS No:88349-88-6
MF:C11H8ClNO3
MW:237.639122009277
MDL:MFCD08098794
CID:61158
PubChem ID:15257197
Update Time:2025-06-07

Cloquintocet Chemical and Physical Properties

Names and Identifiers

    • Cloquintocet
    • (5-Chloro-8-quinolyloxy)acetic acid
    • 2-(5-chloroquinolin-8-yl)oxyacetic acid
    • CLOQUINTOCET MEXYL
    • (5-chloroquinolin-8-yloxy)acetic acid
    • [(5-chloro-8-quinolinyl)oxy]acetic acid
    • [(5-chloroquinolin-8-yl)oxy]acetic acid
    • 2-(5-chloro-8-quinolyloxy)acetic acid
    • 2-[(5-chloro-8-quinolinyl)oxy]acetic acid
    • 2-[(5-chloroquinolin-8-yl)oxy]acetic acid
    • Cloquintocet [ISO]
    • 2-[(5-Chloro-8-quinolinyl)oxy]acetic acid (ACI)
    • Acetic acid, (5-chloro-8-quinolyloxy)- (6CI)
    • Acetic acid, [(5-chloro-8-quinolinyl)oxy]- (9CI)
    • BPY57POY0L
    • AKOS000104688
    • Acetic acid, 2-[(5-chloro-8-quinolinyl)oxy]-
    • BBL009634
    • STK317929
    • DTXSID60236984
    • UNII-BPY57POY0L
    • 5-chloroquinolin-8-oxyacetic acid
    • ACETIC ACID, ((5-CHLORO-8-QUINOLINYL)OXY)-
    • SCHEMBL137002
    • MFCD08098794
    • NS00040713
    • EN300-43763
    • 88349-88-6
    • CHEBI:143146
    • 2-((5-CHLORO-8-QUINOLINYL)OXY)ACETIC ACID
    • VS-02128
    • F75533
    • 2-((5-chloroquinolin-8-yl)oxy)acetic acid
    • ((5-chloroquinolin-8-yl)oxy)acetic acid
    • Q27274805
    • Z228583490
    • DTXCID90159475
    • ACETIC ACID, (5-CHLORO-8-QUINOLYLOXY)-
    • Cloquintocet, PESTANAL(R), analytical standard
    • CloquintocetPESTANAL
    • ((5-chloro-8-quinolinyl)oxy)acetic acid
    • (5-Chloro-8-quinolinyl)oxyacetic Acid; 2-[(5-Chloro-8-quinolyl)oxy]acetic acid; Cloquintocet
    • CS-0249517
    • MDL: MFCD08098794
    • Inchi: 1S/C11H8ClNO3/c12-8-3-4-9(16-6-10(14)15)11-7(8)2-1-5-13-11/h1-5H,6H2,(H,14,15)
    • InChI Key: ICJSJAJWTWPSBD-UHFFFAOYSA-N
    • SMILES: O=C(COC1C2C(=CC=CN=2)C(Cl)=CC=1)O

Computed Properties

  • Exact Mass: 237.01900
  • Monoisotopic Mass: 237.0192708g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • Color/Form: Gray white to light yellow crystalline powder
  • Density: 1.450
  • Melting Point: 121-126oC
  • Boiling Point: 435 °C at 760 mmHg
  • Flash Point: 216.9 °C
  • Refractive Index: 1.653
  • PSA: 59.42000
  • LogP: 2.35160
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

Cloquintocet Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Safety Instruction: H303+H313+H333
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Cloquintocet Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Cloquintocet Pricemore >>

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Cloquintocet Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Dimethyl sulfoxide ,  Water ;  30 min, 50 - 55 °C; 1 h, 55 - 60 °C
1.2 Reagents: Potassium carbonate ;  30 min, 55 - 60 °C
1.3 Solvents: Dimethyl sulfoxide ;  1 - 4 h, 55 - 60 °C
1.4 Catalysts: Hydrochloric acid Solvents: Water ;  rt → 100 °C; 30 min, 95 - 100 °C
Reference
Process Development for the Crop Safener Cloquintocet Acid
Zhang, Chunming ; et al, Organic Process Research & Development, 2019, 23(10), 2218-2224

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Potassium iodide Solvents: Xylene ;  1 h, 140 - 144 °C; 144 °C → 90 °C
1.2 1 h, 90 - 95 °C; 5 h, reflux
1.3 Reagents: Hydrochloric acid Solvents: Water ;  1 h, pH 3 - 3.5, 50 °C
Reference
Synthesis and antimicrobial activities of novel 8-(1-alkyl/alkylsulphonyl/alkoxycarbonyl-benzimidazol-2-ylmethoxy)-5-chloroquinolines
Chaudhari, Raju B.; et al, Journal of the Serbian Chemical Society, 2011, 76(9), 1199-1206

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Dimethyl sulfoxide ,  Water ;  30 min, 50 - 55 °C; 1 h, 55 - 60 °C
1.2 Reagents: Potassium carbonate ;  30 min, 55 - 60 °C
1.3 Solvents: Dimethyl sulfoxide ;  1 - 4 h, 55 - 60 °C
1.4 Catalysts: Hydrochloric acid Solvents: Water ;  rt → 100 °C; 30 min, 95 - 100 °C
Reference
Process Development for the Crop Safener Cloquintocet Acid
Zhang, Chunming ; et al, Organic Process Research & Development, 2019, 23(10), 2218-2224

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Potassium iodide Solvents: 1,4-Dioxane ;  10 min, rt
1.2 Solvents: 1,4-Dioxane ;  3 h, reflux
Reference
A novel two-dimensional lead (II) coordination polymer based on dinuclear lead(II) unit containing (5-chloro-quinolin-8-yloxy)acetate
Li, Jing; et al, Chinese Journal of Structural Chemistry, 2014, 33(10), 1488-1494

Production Method 5

Reaction Conditions
1.1 Reagents: Potassium carbonate ;  30 min, 55 - 60 °C
1.2 Solvents: Dimethyl sulfoxide ;  1 - 4 h, 55 - 60 °C
2.1 Catalysts: Hydrochloric acid Solvents: Water ;  rt → 100 °C; 30 min, 95 - 100 °C
Reference
Process Development for the Crop Safener Cloquintocet Acid
Zhang, Chunming ; et al, Organic Process Research & Development, 2019, 23(10), 2218-2224

Production Method 6

Reaction Conditions
1.1 Reagents: Potassium carbonate ;  30 min, 55 - 60 °C
1.2 Solvents: Dimethyl sulfoxide ;  1 - 4 h, 55 - 60 °C
2.1 Catalysts: Hydrochloric acid Solvents: Water ;  rt → 100 °C; 30 min, 95 - 100 °C
Reference
Process Development for the Crop Safener Cloquintocet Acid
Zhang, Chunming ; et al, Organic Process Research & Development, 2019, 23(10), 2218-2224

Production Method 7

Reaction Conditions
1.1 Reagents: Potassium carbonate ;  30 min, 55 - 60 °C
1.2 Solvents: Dimethyl sulfoxide ;  1 - 4 h, 55 - 60 °C
2.1 Catalysts: Hydrochloric acid Solvents: Water ;  rt → 100 °C; 30 min, 95 - 100 °C
Reference
Process Development for the Crop Safener Cloquintocet Acid
Zhang, Chunming ; et al, Organic Process Research & Development, 2019, 23(10), 2218-2224

Production Method 8

Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  1 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3
Reference
Synthesis, structural study and spectroscopic characterization of a quinolin-8-yloxy derivative with potential biological properties
Romano, Elida; et al, Open Journal of Synthesis Theory and Applications, 2013, 2(1), 8-32

Production Method 9

Reaction Conditions
1.1 Catalysts: Hydrochloric acid Solvents: Water ;  rt → 100 °C; 30 min, 95 - 100 °C
Reference
Process Development for the Crop Safener Cloquintocet Acid
Zhang, Chunming ; et al, Organic Process Research & Development, 2019, 23(10), 2218-2224

Production Method 10

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Dimethyl sulfoxide ;  30 min, 50 - 55 °C; 1 h, 50 - 55 °C
1.2 Solvents: Dimethyl sulfoxide ;  1 h, 50 °C; 1 - 2 h, 50 °C
1.3 Catalysts: Hydrochloric acid Solvents: Water ;  30 min, 95 - 100 °C; 95 - 100 °C
Reference
Preparation of cloquintocet acid
Anonymous, IP.com Journal, 2016, 16, 1-2

Production Method 11

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Dimethyl sulfoxide ,  Water ;  30 min, 50 - 55 °C; 1 h, 55 - 60 °C
1.2 Reagents: Potassium carbonate ;  30 min, 55 - 60 °C
1.3 Solvents: Dimethyl sulfoxide ;  1 - 4 h, 55 - 60 °C
1.4 Catalysts: Hydrochloric acid Solvents: Water ;  rt → 100 °C; 30 min, 95 - 100 °C
Reference
Process Development for the Crop Safener Cloquintocet Acid
Zhang, Chunming ; et al, Organic Process Research & Development, 2019, 23(10), 2218-2224

Production Method 12

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  3 h, reflux
2.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  1 h, reflux
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3
Reference
Synthesis, structural study and spectroscopic characterization of a quinolin-8-yloxy derivative with potential biological properties
Romano, Elida; et al, Open Journal of Synthesis Theory and Applications, 2013, 2(1), 8-32

Production Method 13

Reaction Conditions
1.1 Reagents: Potassium carbonate ;  30 min, 55 - 60 °C
1.2 Solvents: Dimethyl sulfoxide ;  1 - 4 h, 55 - 60 °C
2.1 Catalysts: Hydrochloric acid Solvents: Water ;  rt → 100 °C; 30 min, 95 - 100 °C
Reference
Process Development for the Crop Safener Cloquintocet Acid
Zhang, Chunming ; et al, Organic Process Research & Development, 2019, 23(10), 2218-2224

Production Method 14

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethyl sulfoxide ,  Water ;  30 min, 50 - 55 °C; 1 h, 55 - 60 °C
2.1 Reagents: Potassium carbonate ;  30 min, 55 - 60 °C
2.2 Solvents: Dimethyl sulfoxide ;  1 - 4 h, 55 - 60 °C
3.1 Catalysts: Hydrochloric acid Solvents: Water ;  rt → 100 °C; 30 min, 95 - 100 °C
Reference
Process Development for the Crop Safener Cloquintocet Acid
Zhang, Chunming ; et al, Organic Process Research & Development, 2019, 23(10), 2218-2224

Cloquintocet Raw materials

Cloquintocet Preparation Products

Cloquintocet Suppliers

Amadis Chemical Company Limited
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(CAS:88349-88-6)Cloquintocet
Order Number:A842551
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:56
Price ($):340.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:88349-88-6)Cloquintocet
A842551
Purity:99%
Quantity:1g
Price ($):340.0
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